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Compound of Interest

Compound Name: 2,2'-Dimethylbenzidine

Cat. No.: B1662071

An In-Depth Technical Guide to 2,2'-Dimethylbenzidine

Introduction

2,2'-Dimethylbenzidine, also known by its common name m-tolidine, is an aromatic diamine
with the chemical formula C14H16N2.[1][2][3][4][5] It serves as a significant intermediate in the
synthesis of various azo dyes and pigments.[1] Furthermore, its derivatives are utilized in the
development of high-performance polymers, such as polyimides, where the methyl groups
contribute to desirable material properties like a low dielectric constant.[1] From a safety
perspective, 2,2'-dimethylbenzidine is considered a potential carcinogen and mutagen,
necessitating careful handling and appropriate safety precautions in a laboratory setting.[1]

Molecular Structure and IUPAC Name

The IUPAC name for this compound is 4-(4-amino-2-methylphenyl)-3-methylaniline.[2][5] The
molecule consists of two aniline rings linked by a carbon-carbon bond, with a methyl group and
an amino group attached to each ring.

Molecular Structure Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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